Cas no 2287333-80-4 (3-(Piperidin-4-ylmethyl)phenol;hydrobromide)

• Product Name: 3-(Piperidin-4-ylmethyl)phenol;hydrobromide
• CAS No: 2287333-80-4
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6489051
• PubChem ID: 137942518
• Update Time: 2025-08-05

3-(Piperidin-4-ylmethyl)phenol;hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-6728965
• 3-[(piperidin-4-yl)methyl]phenol hydrobromide
• 2287333-80-4
• 3-(Piperidin-4-ylmethyl)phenol;hydrobromide

• Inchi： 1S/C12H17NO.BrH/c14-12-3-1-2-11(9-12)8-10-4-6-13-7-5-10;/h1-3,9-10,13-14H,4-8H2;1H
• InChI Key： ZWAANABLDDRHBU-UHFFFAOYSA-N
• SMILES： Br.OC1=CC=CC(=C1)CC1CCNCC1

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Piperidin-4-ylmethyl)phenol;hydrobromide

Introduction to 3-(Piperidin-4-ylmethyl)phenol;hydrobromide (CAS No. 2287333-80-4)

3-(Piperidin-4-ylmethyl)phenol;hydrobromide (CAS No. 2287333-80-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound, characterized by its hydrobromide salt form, combines a piperidine moiety with a phenolic group, making it a versatile intermediate for synthesizing various bioactive molecules.

The piperidine ring is a common pharmacophore in medicinal chemistry due to its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. In contrast, the phenolic group introduces hydrophilicity and potential antioxidant properties, which are crucial for the development of therapeutic agents targeting inflammation and oxidative stress-related diseases. The hydrobromide form of this compound not only enhances its solubility in aqueous solutions but also contributes to its stability during storage and transportation.

Recent advancements in drug discovery have highlighted the importance of multitargeted ligands that can interact with multiple biological pathways simultaneously. The structural features of 3-(piperidin-4-ylmethyl)phenol;hydrobromide make it an attractive candidate for designing such multitargeted agents. For instance, the piperidine moiety can interact with enzymes and receptors involved in neurotransmitter signaling, while the phenolic group can engage with pathways related to inflammation and immune response.

In particular, studies have demonstrated that derivatives of this compound exhibit promising activities in preclinical models of neurological disorders. The ability of the piperidine ring to modulate neurotransmitter release and receptor activity has been explored in the context of treating conditions such as depression, anxiety, and cognitive impairments. Additionally, the phenolic group has shown potential in mitigating neuroinflammatory processes, which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 3-(piperidin-4-ylmethyl)phenol;hydrobromide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the hydrobromide salt form at the end of the synthetic pathway is critical for optimizing the compound's pharmacokinetic properties. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution techniques, to achieve efficient synthesis.

Evaluation of the pharmacological profile of 3-(piperidin-4-ylmethyl)phenol;hydrobromide has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate affinity for certain serotonin receptors, suggesting its potential as an antidepressant agent. Furthermore, its interaction with other neurotransmitter systems has been investigated, providing insights into its mechanism of action.

The compound's ability to cross the blood-brain barrier has also been a focus of research, as this property is essential for treating central nervous system disorders. Preliminary data indicate that 3-(piperidin-4-ylmethyl)phenol;hydrobromide can effectively penetrate this barrier, making it a viable candidate for developing central nervous system-targeted therapies.

In addition to its neurological applications, 3-(piperidin-4-ylmethyl)phenol;hydrobromide has shown promise in other therapeutic areas. Its structural similarity to known anti-inflammatory agents has prompted investigations into its potential use in managing chronic inflammatory conditions. Preclinical studies have demonstrated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The development of novel drug candidates often involves optimization of lead compounds through structure-activity relationship (SAR) studies. In the case of 3-(piperidin-4-ylmethyl strong>)< strong >phenol;hydrobromide strong>, modifications to the piperidine ring or phenolic group have been explored to enhance potency and selectivity. These modifications aim to fine-tune the compound's pharmacological profile while minimizing off-target effects.

The hydrobromide salt form plays a crucial role in these optimization efforts by improving solubility and bioavailability. This enhancement is particularly important for oral administration, where poor solubility can significantly limit drug absorption and efficacy. By incorporating a hydrobromide moiety, researchers have been able to develop more effective formulations that ensure better patient compliance.

The safety profile of 3-(< strong > Piperidin -4 - ylmethyl strong >)< strong > phenol;hydrobromide strong > has been assessed through comprehensive toxicological studies conducted in vitro and in vivo. These studies have evaluated various parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed.

In conclusion, 3-(< strong > Piperidin -4 - ylmethyl strong >)< strong > phenol;hydrobromide strong > (CAS No. 2287333-80-4) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive scaffold for developing multitargeted therapeutics aimed at treating neurological disorders, inflammation-related diseases, and other conditions. Ongoing research continues to explore its full therapeutic potential and optimize its pharmacological properties for clinical use.